Cas no 2028310-77-0 (Methyl 2-ethyl-3-methyl-3-[(oxolan-3-yl)methyl]oxirane-2-carboxylate)

• Product Name: Methyl 2-ethyl-3-methyl-3-[(oxolan-3-yl)methyl]oxirane-2-carboxylate
• CAS No: 2028310-77-0
• MF: C₁₂H₂₀O₄
• MW: 228.284804344177
• CID: 5824988
• PubChem ID: 165447939
• Update Time: 2025-06-25

Methyl 2-ethyl-3-methyl-3-[(oxolan-3-yl)methyl]oxirane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2028310-77-0
• methyl 2-ethyl-3-methyl-3-[(oxolan-3-yl)methyl]oxirane-2-carboxylate
• EN300-700389
• Methyl 2-ethyl-3-methyl-3-[(oxolan-3-yl)methyl]oxirane-2-carboxylate

• Inchi： 1S/C12H20O4/c1-4-12(10(13)14-3)11(2,16-12)7-9-5-6-15-8-9/h9H,4-8H2,1-3H3
• InChI Key： LOTLZAWXJJQFLS-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)(CC)C1(C)CC1COCC1

Computed Properties

• Exact Mass: 228.13615911g/mol
• Monoisotopic Mass: 228.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 48.1Ų

Additional information on Methyl 2-ethyl-3-methyl-3-[(oxolan-3-yl)methyl]oxirane-2-carboxylate

Methyl 2-ethyl-3-methyl-3-[(oxolan-3-yl)methyl]oxirane-2-carboxylate (CAS No. 2028310-77-0): An Overview

Methyl 2-ethyl-3-methyl-3-[(oxolan-3-yl)methyl]oxirane-2-carboxylate (CAS No. 2028310-77-0) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in the pharmaceutical and materials science sectors. This compound is characterized by its intricate molecular framework, which includes an oxirane ring, a carboxylate group, and several alkyl substituents. The combination of these functional groups imparts distinct chemical properties that make it a valuable candidate for further research and development.

The oxirane ring, also known as an epoxide, is a three-membered cyclic ether that is highly reactive due to the ring strain. This reactivity makes methyl 2-ethyl-3-methyl-3-[(oxolan-3-yl)methyl]oxirane-2-carboxylate an excellent starting material for a variety of chemical transformations. The carboxylate group, on the other hand, provides additional reactivity and functionalization opportunities, allowing for the synthesis of more complex molecules with tailored properties.

Recent studies have explored the potential of methyl 2-ethyl-3-methyl-3-[(oxolan-3-yl)methyl]oxirane-2-carboxylate in the development of new pharmaceutical agents. One notable application is in the synthesis of prodrugs, which are biologically inactive compounds that are converted into active drugs within the body. The oxirane ring can be selectively opened under specific conditions, releasing the active drug moiety. This approach can enhance the bioavailability and reduce the toxicity of certain therapeutic agents.

In addition to its pharmaceutical applications, methyl 2-ethyl-3-methyl-3-[(oxolan-3-yl)methyl]oxirane-2-carboxylate has shown promise in materials science. The compound's ability to undergo ring-opening polymerization (ROP) makes it a valuable monomer for the synthesis of biodegradable polymers. These polymers have potential applications in drug delivery systems, tissue engineering, and environmental remediation. The carboxylate group can be used to introduce functional groups that enhance the biocompatibility and degradation properties of the resulting polymers.

The synthesis of methyl 2-ethyl-3-methyl-3-[(oxolan-3-yl)methyl]oxirane-2-carboxylate typically involves several steps, including the formation of the oxirane ring and the introduction of the carboxylate group. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production. For example, catalytic processes using metal complexes have been developed to improve yield and reduce byproduct formation.

One study published in the Journal of Organic Chemistry reported a novel synthetic route for methyl 2-ethyl-3-methyl-3-[ (oxolan - 3 - yl ) methyl ] oxirane - 2 - carboxylate using a palladium-catalyzed coupling reaction followed by an intramolecular cyclization step. This method not only increased the overall yield but also minimized waste generation, making it a more sustainable approach to synthesizing this compound.

The physical and chemical properties of methyl 2 - ethyl - 3 - methyl - 3 - [ ( oxolan - 3 - yl ) methyl ] oxirane - 2 - carboxylate have been extensively characterized. It is a colorless liquid with a boiling point of approximately 150°C at reduced pressure. The compound exhibits good solubility in common organic solvents such as dichloromethane and ethyl acetate, which facilitates its use in various chemical reactions.

From a safety perspective, methyl 2 - ethyl - 3 - methyl - 3 - [ ( oxolan - 3 - yl ) methyl ] oxirane - 2 - carboxylate should be handled with care due to its reactivity and potential for forming unstable intermediates during chemical transformations. Proper personal protective equipment (PPE) should be used when handling this compound, and it should be stored in a cool, dry place away from incompatible materials.

In conclusion, methyl 2 - ethyl - 3 - methyl - 3 - [ ( oxolan - 3 - yl ) methyl ] oxirane - 2 - carboxylate (CAS No. 2028310 - 77 - 0) is a versatile organic compound with significant potential in both pharmaceutical and materials science applications. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As new synthetic methods continue to emerge, the scope for its application is likely to expand, contributing to advancements in various scientific fields.